Cas no 2172064-81-0 (1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid)

• Product Name: 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid
• CAS No: 2172064-81-0
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5999894
• PubChem ID: 165589271
• Update Time: 2025-11-01

1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid
• 2172064-81-0
• EN300-1632219

• Inchi： 1S/C13H22O4/c14-11(15)12(6-3-1-2-4-7-12)13(16)8-5-9-17-10-13/h16H,1-10H2,(H,14,15)
• InChI Key： HSRIVDAKRAJFKL-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(C(=O)O)CCCCCC1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid

1-(3-Hydroxyoxan-3-yl)cycloheptane-1-carboxylic Acid (CAS No. 2172064-81-0): A Comprehensive Overview

1-(3-Hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid (CAS No. 2172064-81-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(3-Hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid is a cyclic carboxylic acid with a hydroxy-substituted oxane ring. The molecular formula of this compound is C₁₃H₂₀O₄, and it has a molecular weight of approximately 244.29 g/mol. The presence of the hydroxyl group and the cycloheptane ring imparts unique chemical properties to this molecule, making it an interesting candidate for various biochemical studies.

The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in biological assays and pharmaceutical formulations. Its stability under various conditions, including pH and temperature, has been extensively studied to ensure its reliability in experimental settings.

Synthesis Methods

The synthesis of 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid has been reported using several approaches. One common method involves the reaction of cycloheptanecarboxylic acid with an appropriate epoxide derivative under mild conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity.

Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, to construct the complex ring system. These methods offer advantages in terms of selectivity and scalability, making them suitable for large-scale production in industrial settings.

Biological Activities and Therapeutic Potential

1-(3-Hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid has been investigated for its potential therapeutic applications in various disease models. Recent studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid has also demonstrated potent antioxidant activity. This property is attributed to the presence of the hydroxyl group, which can scavenge free radicals and protect cells from oxidative damage. The compound's antioxidant potential makes it a valuable target for the development of drugs aimed at preventing or treating oxidative stress-related conditions.

Clinical Trials and Research Developments

The therapeutic potential of 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid has been further validated through preclinical studies and early-stage clinical trials. In a recent study published in the Journal of Medicinal Chemistry, researchers reported that the compound significantly reduced inflammation and oxidative stress in animal models of inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid in human subjects. Preliminary results have shown promising outcomes, with patients experiencing reduced symptoms and improved quality of life. These findings have generated considerable interest among pharmaceutical companies and academic researchers alike.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid holds great promise for advancing our understanding of its biological activities and therapeutic applications. Future studies will focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring its potential synergistic effects with other therapeutic agents.

In conclusion, 1-(3-hydroxyoxan-3-yl)cycloheptane-1-carboxylic acid (CAS No. 2172064-81-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive target for further research and development in the field of medicinal chemistry.